Cas no 5730-09-6 (1,2,3,7-tetrahydro-7-methyl-2-thioxo-6H-Purin-6-one)

1,2,3,7-tetrahydro-7-methyl-2-thioxo-6H-Purin-6-one structure
5730-09-6 structure
Product Name:1,2,3,7-tetrahydro-7-methyl-2-thioxo-6H-Purin-6-one
CAS No:5730-09-6
MF:C6H6N4OS
MW:182.203038692474
CID:946805
PubChem ID:3031262
Update Time:2025-04-19

1,2,3,7-tetrahydro-7-methyl-2-thioxo-6H-Purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,7-tetrahydro-7-methyl-2-thioxo-6H-Purin-6-one
    • NIOSH/UP0783600
    • UNII-WU4RN0OO3N
    • NSC-7862
    • NSC 7862
    • 7-Methyl-2-thiohypoxanthine
    • UP07836000
    • DTXSID90205921
    • 5730-09-6
    • Hypoxanthine, 2-mercapto-7-methyl-
    • Heteroxanthine, 2-thio-
    • 7-methyl-2-sulfanylidene-3H-purin-6-one
    • 2-Thio-heteroxanthine
    • 6H-Purin-6-one, 1,2,3,7-tetrahydro-7-methyl-2-thioxo-
    • 7H-Purine-2(3H)-thione, 6-hydroxy-7-methyl-
    • NSC7862
    • 6H-Purin-6-one,2,3,7-tetrahydro-7-methyl-2-thioxo-
    • 6-Hydroxy-7-methyl-7H-purine-2(3H)-thione
    • WU4RN0OO3N
    • 2-Thio-7-methylhypoxanthine
    • Inchi: 1S/C6H6N4OS/c1-10-2-7-4-3(10)5(11)9-6(12)8-4/h2H,1H3,(H2,8,9,11,12)
    • InChI Key: DTBQXFPNEUQMFC-UHFFFAOYSA-N
    • SMILES: S=C1NC(C2=C(N=CN2C)N1)=O

Computed Properties

  • Exact Mass: 182.02638
  • Monoisotopic Mass: 182.02623200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 91Ų

Experimental Properties

  • PSA: 58.95
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